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Compound of Interest

Compound Name: trans-Zeatinriboside-d5

Cat. No.: B12395866

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of trans-Zeatin-
riboside-d5 in plant metabolomics studies. This stable isotope-labeled internal standard is a
crucial tool for the accurate quantification of cytokinins, a class of phytohormones that regulate
numerous aspects of plant growth and development. Its application is particularly prominent in
liquid chromatography-mass spectrometry (LC-MS) based methods.

Introduction to trans-Zeatin-riboside-d5

trans-Zeatin-riboside-d5 is a deuterium-labeled form of trans-Zeatin-riboside (tZR), a key
cytokinin in plants. The five deuterium atoms ([2Hs]) introduce a mass shift without significantly
altering its chemical and physical properties. This makes it an ideal internal standard for stable
isotope dilution (SID) analysis, a powerful technique for correcting for analyte loss during
sample preparation and for variations in instrument response, leading to highly accurate and
precise quantification.[1]

Key Applications:

« Internal Standard for Quantification: Its primary use is as an internal standard for the
quantification of trans-Zeatin-riboside and other cytokinins in plant tissues by LC-MS or GC-
MS.
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e Tracer in Metabolic Studies: It can be used as a tracer to study the biosynthesis, metabolism,
and transport of cytokinins in plants.

e Method Validation: It is essential for validating analytical methods for cytokinin analysis,
ensuring accuracy, precision, and reliability.

Quantitative Data

The use of trans-Zeatin-riboside-d5 as an internal standard in LC-MS/MS methods allows for
high sensitivity and a wide dynamic range in the quantification of cytokinins. Below is a
summary of typical performance characteristics gathered from various studies.
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Parameter Typical Value Range Notes
The LOD can vary depending
on the specific cytokinin, the
matrix, and the instrumentation
Limit of Detection (LOD) 10 - 50 fmol used. Some studies report

even lower detection limits, in
the range of 1 fmol for many

cytokinin species.

Limit of Quantification (LOQ) 25 - 75 fmol

The LOQ is the lowest
concentration that can be
reliably quantified with
acceptable precision and

accuracy.

Linearity (R?) >0.99

A linear range spanning at
least five orders of magnitude
is often achieved,
demonstrating a strong
correlation between the
detector response and the
analyte concentration over a

wide range.

Recovery 70.11% - 89.84%

Recovery rates can be
influenced by the complexity of
the plant matrix and the
specifics of the extraction and
purification protocol. The use
of an internal standard like
trans-Zeatin-riboside-d5 helps
to correct for variations in

recovery.[2]
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The relative standard deviation

(RSD) is a measure of the
Precision (RSD) 4.25% - 14.96% precision of the method. Lower

RSD values indicate higher

precision.[2]

Proper storage is crucial to
maintain the integrity of the
) internal standard. Stock
- Stock solutions are stable for ]
Stability solutions can be stored for 1
up to 6 months at -80°C.

month at -20°C. Repeated
freeze-thaw cycles should be

avoided.

Experimental Protocols
General Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of cytokinins in plant tissues
using trans-Zeatin-riboside-d5 as an internal standard.
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Sample Preparation

Plant Tissue Collection
(Flash-freeze in liquid N2)

Homogenization
(e.g., mortar and pestle)

Addition of trans-Zeatin-riboside-d5

(e.g., with cold methanol/water/formic acid)

Extraction

Purification

Solid-Phase Extraction (SPE)

(e.g., C18 cartridge)

lysis

LC-MS/MS Analysis
(UPLC-ESI-MS/MS)

Data Processing

Quantification
(Isotope Dilution Method)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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